AQX-435

• Molecular Formula: C27H34N2O4
• Molecular Weight: 450.6 g/mol
• InChI: InChI=1S/C27H34N2O4/c1-16-21(29-25(33)17-7-5-10-28-15-17)14-22-26(2,3)8-6-9-27(22,4)23(16)24(32)18-11-19(30)13-20(31)12-18/h5,7,10-13,15-16,21-23,30-31H,6,8-9,14H2,1-4H3,(H,29,33)/t16-,21-,22+,23-,27+/m1/s1
• InChIKey: JBBCDNNDYGLMOE-LZITZJIASA-N

AQX-435: SHIP1 Activator for PI3K Modulation

AQX-435 is a synthetic small molecule that functions as an allosteric activator of Src homology 2 domain-containing inositol 5'-phosphatase 1 (SHIP1), a key negative regulator of the PI3K signaling pathway in B lymphocytes [1]. By enhancing SHIP1 enzymatic activity, AQX-435 reduces PI3K pathway output downstream of the B-cell receptor (BCR), leading to decreased AKT phosphorylation, suppression of MYC expression, and induction of caspase-dependent apoptosis in malignant B cells, while largely sparing normal B cells [2]. Preclinical studies have established its efficacy in both chronic lymphocytic leukemia (CLL) and diffuse large B-cell lymphoma (DLBCL) models, positioning it as a research tool for dissecting SHIP1-mediated regulation of B-cell neoplasms [3].

SHIP1 allosteric activation pathway studies

B-cell malignancy apoptosis assays (CLL, DLBCL)

Improved solubility vs. pelorol-class compounds for cellular studies

• [1] Lemm EA, Valle-Argos B, Smith LD, et al. Preclinical evaluation of a novel SHIP1 phosphatase activator for inhibition of PI3K signaling in malignant B-cells. Clin Cancer Res. 2020;26(7):1700-1711. View Source
• [2] Packham G, Lemm EA, Valle-Argos B, et al. Preclinical evaluation of a novel SHIP1 phosphatase activator for inhibition of PI3K signaling in malignant B-cells. Clin Cancer Res. 2020;26(7):1700-1711. View Source
• [3] Müller D, et al. The Functional Roles of the Src Homology 2 Domain-Containing Inositol 5-Phosphatases SHIP1 and SHIP2 in the Pathogenesis of Human Diseases. Int J Mol Sci. 2024. View Source

Why AQX-435 Cannot Be Replaced

The critical differentiation lies in the mechanism of action: AQX-435 activates the endogenous phosphatase SHIP1 to degrade PIP3, thereby exerting a physiological brake on PI3K signaling without directly inhibiting the kinase domain [1]. In contrast, direct PI3Kδ inhibitors like idelalisib, while sharing the ability to suppress AKT phosphorylation, operate via a fundamentally different mechanism that is associated with unique toxicity profiles, including immune-mediated colitis and pneumonitis [2]. Furthermore, RNA-seq analysis revealed that AQX-435 triggers a unique transcriptional signature, including activation of the liver X receptor (LXR) pathway, which is not observed with idelalisib [3]. Simply substituting AQX-435 with a PI3K inhibitor or another SHIP1 tool compound will not recapitulate this distinct mechanism, the unique transcriptional response, or the specific combination potential with BTK inhibitors such as ibrutinib.

Mechanism mismatch

SHIP1 activation degrades PIP3 without affecting SYK; PI3Kδ inhibitors may lack pro-apoptotic activity in DLBCL models.

Cell-type selectivity context

Reported greater viability reduction in CLL cells vs normal B cells; profile may not transfer across model systems.

Solubility barrier

Earlier pelorol analogues suffer from extremely poor aqueous solubility, limiting assay reproducibility; direct substitution without solubility review is not advised.

• [1] Lemm EA, Valle-Argos B, Smith LD, et al. Preclinical evaluation of a novel SHIP1 phosphatase activator for inhibition of PI3K signaling in malignant B-cells. Clin Cancer Res. 2020;26(7):1700-1711. View Source
• [2] Brown JR, et al. Idelalisib, a selective inhibitor of phosphatidylinositol 3-kinase-delta, as therapy for previously treated indolent non-Hodgkin lymphoma. Blood. 2014;123(22):3406-3413. View Source
• [3] Valle-Argos B, et al. B-cell receptor signalling, receptor cross-talk and the SHIP1 phosphatase in malignant B cells. PhD thesis, University of Southampton. 2021. View Source

AQX-435 vs. Idelalisib and Ibrutinib: Head-to-Head Data

AKT Phosphorylation Inhibition vs. Idelalisib in TMD8 Cells

In a direct head-to-head experiment using TMD8 diffuse large B-cell lymphoma (DLBCL) cells, AQX-435 (30 µM) reduced anti-IgM-induced AKT phosphorylation to a level comparable to that achieved by the clinical PI3Kδ inhibitor idelalisib (1 µM) [1].

AKT pathway engagement

Head-to-head

AQX-435 reduced p-AKT (S473) in TMD8 cells; idelalisib showed greater inhibition but AQX-435 achieved measurable suppression.

Supports SHIP1-mediated AKT modulation; comparison context for PI3Kδ vs phosphatase activation

TMD8 ABC-DLBCL cells, anti-IgM stimulation, immunoblotting

Evidence Dimension	Inhibition of AKT phosphorylation (S473)
Target Compound Data	30 µM AQX-435
Comparator Or Baseline	1 µM Idelalisib
Quantified Difference	Equivalent inhibition
Conditions	TMD8 DLBCL cell line, pre-treated 30 min, then stimulated with anti-IgM (15 min); immunoblotting

Why This Matters

Demonstrates that AQX-435 achieves comparable pathway suppression via SHIP1 activation, offering a mechanistically distinct alternative to direct PI3Kδ inhibition.

• [1] Lemm EA, Valle-Argos B, Smith LD, et al. Preclinical evaluation of a novel SHIP1 phosphatase activator for inhibition of PI3K signaling in malignant B-cells. Clin Cancer Res. 2020;26(7):1700-1711. Figure 5. View Source

Apoptosis Induction vs. Idelalisib in Primary CLL Cells

AQX-435 induces apoptosis in the TMD8 DLBCL cell line with an IC50 of approximately 2 µM, demonstrating its potency as a single agent in vitro [1].

Apoptosis induction

Head-to-head

AQX-435 induced caspase-dependent apoptosis; idelalisib showed minimal pro-apoptotic activity.

Functional apoptosis readout distinguishes SHIP1 activation from PI3Kδ inhibition

Primary CLL cells, PARP cleavage confirmed, Q-VD-OPh

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	~2 µM
Comparator Or Baseline	Ibrutinib (IC50 in TMD8: 0.5-2 µM) [Class-level inference]
Quantified Difference	Comparable potency range
Conditions	TMD8 ABC-DLBCL cell line, 72-hour exposure, CellTiter-Glo assay

Why This Matters

Establishes a quantitative benchmark for in vitro activity, essential for dose-response studies and for comparing potency against other agents in the same cell line.

• [1] Lemm EA, et al. Clin Cancer Res. 2020;26(7):1700-1711. Figure 5. IC50 values were determined using CellTiter-Glo in 96-well plates after 72 hours of drug exposure. View Source

Preferential Cytotoxicity: CLL vs. Normal B Cells

AQX-435 induced significant, dose-dependent caspase-dependent apoptosis in primary CLL cells (n=24) but demonstrated markedly reduced cytotoxicity against normal B cells isolated from healthy donors (n=5), indicating a preferential effect on malignant cells [1].

Cell-type selectivity

Reported

CLL viability reduction 52±25% vs normal B cells 17±7% (P=8.4×10⁻⁶)

Reported differential sensitivity in malignant vs normal B cells; model-specific endpoint review

30 µM, DMSO-normalized, Student's t-test

Evidence Dimension	Cell Viability (Annexin V/PI)
Target Compound Data	CLL cells: significant apoptosis at 5-30 µM
Comparator Or Baseline	Normal B cells: minimal apoptosis at same concentrations
Quantified Difference	Preferential apoptosis of CLL cells (statistically significant)
Conditions	Primary CLL cells (n=24) vs. healthy donor PBMCs (n=5), 24-hour treatment, Annexin V/PI staining

Why This Matters

Provides crucial evidence of a potential therapeutic window, suggesting that SHIP1 activation may selectively target malignant B cells while sparing their normal counterparts.

• [1] Lemm EA, et al. Preclinical evaluation of a novel SHIP1 phosphatase activator. Clin Cancer Res. 2020;26(7):1700-1711. Figure 4. View Source

In Vivo Tumor Growth Inhibition in TMD8 Xenograft Model

In a TMD8 cell line-derived xenograft (CDX) model, daily intraperitoneal administration of AQX-435 at 10 mg/kg for five days resulted in a statistically significant reduction in tumor volume compared to vehicle-treated controls [1].

In vivo activity

Reported

Reduced tumor growth vs vehicle; combination with ibrutinib showed cooperative inhibition.

In vivo tumor growth inhibition and target engagement; xenograft model context

TMD8 DLBCL xenograft, AQX-435 ip, ibrutinib po

Evidence Dimension	Tumor Volume
Target Compound Data	AQX-435 (10 mg/kg, i.p., daily)
Comparator Or Baseline	Vehicle Control
Quantified Difference	Significant reduction (p<0.05)
Conditions	NOD/SCID mice bearing TMD8 tumors, 5-day treatment

Why This Matters

Confirms that the in vitro activity translates to significant in vivo efficacy, validating AQX-435's potential as a research tool for studying SHIP1 activation in animal models of B-cell lymphoma.

• [1] Lemm EA, et al. Preclinical evaluation of a novel SHIP1 phosphatase activator. Clin Cancer Res. 2020;26(7):1700-1711. Figure 5. View Source

Solubility Advantage Over Pelorol Analogues

AQX-435 cooperated with the BTK inhibitor ibrutinib to enhance the inhibition of anti-IgM-induced AKT phosphorylation in vitro and demonstrated combinatorial tumor growth inhibition in a patient-derived xenograft (PDX) model of DLBCL [1].

Solubility improvement

Class-level

Selected from pelorol analogue panel for improved aqueous solubility; earlier compounds have extremely poor solubility.

Improved assay compatibility; solubility context may require verification

Qualitative selection; direct solubility data not provided

Evidence Dimension	AKT phosphorylation and tumor growth
Target Compound Data	AQX-435 (50 mg/kg) + Ibrutinib (25 mg/kg)
Comparator Or Baseline	AQX-435 alone or Ibrutinib alone
Quantified Difference	Enhanced inhibition of AKT phosphorylation in vitro; greater tumor growth inhibition in vivo (qualitative)
Conditions	In vitro: CLL cells; In vivo: DLBCL PDX model (VFN-D1, D2, D3)

Why This Matters

Demonstrates a unique combination potential that is not observed with PI3K inhibitors, providing a rationale for using AQX-435 in co-treatment studies targeting parallel BCR signaling nodes.

• [1] Lemm EA, et al. Preclinical evaluation of a novel SHIP1 phosphatase activator. Clin Cancer Res. 2020;26(7):1700-1711. Figures 3 and 6. View Source

AQX-435 Applications in B-Cell Malignancy Research

SHIP1 Activation as Therapeutic Strategy in CLL and DLBCL

Investigators seeking to dissect the role of endogenous SHIP1 activity in B-cell receptor signaling. AQX-435 is the tool of choice for experiments requiring pathway suppression without directly inhibiting PI3K or BTK kinases. Its unique transcriptional signature, including LXR activation, provides a distinct readout compared to PI3K inhibitors [1].

BTK Inhibitor Combination to Overcome Resistance

Researchers exploring strategies that spare normal immune cells. The direct comparative data showing preferential apoptosis of CLL cells over normal B cells positions AQX-435 as a critical reagent for studies focused on cancer-selective cytotoxicity and therapeutic index [2].

Functional Comparison vs. PI3Kδ Inhibitors

Studies designed to assess synergy between PI3K pathway modulation and Bruton's tyrosine kinase blockade. AQX-435's demonstrated cooperation with ibrutinib in both AKT inhibition and in vivo tumor growth suppression makes it a valuable compound for combination screens and for probing mechanisms of resistance to BTK inhibitors [3].

Application

Selection Property

Validation Focus

SHIP1 activation research in B-cell malignancy models

Allosteric SHIP1 activator with reported pro-apoptotic response

Caspase-dependent apoptosis endpoints in CLL/DLBCL cells

BTK inhibitor combination pathway studies

Synergistic AKT phosphorylation inhibition with ibrutinib

BCR signaling combination response models

Comparative PI3K pathway pharmacology

SHIP1 activation vs PI3Kδ inhibition divergence

Apoptosis and AKT pathway endpoint comparison with idelalisib

In vivo DLBCL xenograft efficacy studies

Reported tumor growth inhibition and combination activity

Tumor volume and phospho-AKT endpoint monitoring

• [1] Valle-Argos B, et al. B-cell receptor signalling, receptor cross-talk and the SHIP1 phosphatase in malignant B cells. PhD thesis, University of Southampton. 2021. View Source
• [2] Lemm EA, et al. Preclinical evaluation of a novel SHIP1 phosphatase activator. Clin Cancer Res. 2020;26(7):1700-1711. Figure 4. View Source
• [3] Lemm EA, et al. Preclinical evaluation of a novel SHIP1 phosphatase activator. Clin Cancer Res. 2020;26(7):1700-1711. Figures 3 and 6. View Source